Cas no 125452-72-4 (2-Hexenoic acid, 6-bromo-, (2E)-)

2-Hexenoic acid, 6-bromo-, (2E)- is a brominated unsaturated carboxylic acid with the molecular formula C₆H₉BrO₂. The (2E)- configuration indicates the trans arrangement of the double bond at the 2-position, which influences its reactivity and stability. This compound is primarily used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromine substituent and a carboxylic acid group allows for versatile functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined structure and high purity make it a reliable building block for researchers in synthetic chemistry.

2-Hexenoic acid, 6-bromo-, (2E)- structure

125452-72-4 structure

Product Name:2-Hexenoic acid, 6-bromo-, (2E)-

CAS No:125452-72-4

MF:C₆H₉BrO₂

MW:193.038461446762

CID:5250378

Update Time:2025-06-26

2-Hexenoic acid, 6-bromo-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Hexenoic acid, 6-bromo-, (2E)-
- (2E)-bromohexenoic acid
- Inchi： 1S/C6H9BrO2/c7-5-3-1-2-4-6(8)9/h2,4H,1,3,5H2,(H,8,9)/b4-2+
- InChI Key： NHVKDSAQOMWSFX-DUXPYHPUSA-N
- SMILES： C(O)(=O)/C=C/CCCBr

2-Hexenoic acid, 6-bromo-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-379032-1.0g	(2E)-6-bromohex-2-enoic acid	125452-72-4		1.0g	$0.0	2023-03-02

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Additional information on 2-Hexenoic acid, 6-bromo-, (2E)-

2-Hexenoic Acid, 6-Bromo-, (2E)-: A Comprehensive Overview

2-Hexenoic acid, 6-bromo-, (2E)-, also known by its CAS registry number 125452-72-4, is a compound of significant interest in the fields of organic chemistry, biochemistry, and materials science. This compound is characterized by its unique structure, which includes a six-carbon chain with a double bond at the 2-position and a bromine atom at the terminal position. The (E) configuration of the double bond adds to its structural specificity, making it a valuable molecule for various applications.

The synthesis of 125452-72-4 has been extensively studied, with researchers exploring both traditional and modern methodologies to achieve high yields and purity. Recent advancements in catalytic processes have enabled more efficient syntheses, leveraging transition metal catalysts and microwave-assisted reactions. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current sustainability trends in chemical manufacturing.

One of the most promising areas of research involving 125452-72-4 is its potential in biochemistry. Studies have shown that this compound exhibits antimicrobial activity, particularly against gram-positive bacteria. This property makes it a candidate for developing novel antibacterial agents, especially in an era where antibiotic resistance is a growing concern. Additionally, preliminary findings suggest that 125452-72-4 may possess anticancer properties, with selective cytotoxicity against certain cancer cell lines. These findings underscore its potential as a lead compound in drug discovery.

In the realm of materials science, 125452-72-4 has been investigated for its role in creating advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced mechanical properties and thermal stability. Researchers are also exploring its application in creating stimuli-responsive materials, which can change their properties in response to external stimuli such as temperature or pH changes.

The structural uniqueness of 125452-72-4 also lends itself to applications in analytical chemistry. Its use as a calibration standard in chromatographic techniques has been documented, highlighting its importance in ensuring accurate and reliable analytical results. Furthermore, its role as an intermediate in the synthesis of more complex molecules continues to be explored, particularly in the context of natural product total synthesis.

Recent studies have delved into the environmental fate and toxicity of 125452-72-4, providing insights into its biodegradation pathways and potential ecological impacts. Understanding these aspects is crucial for ensuring responsible use and disposal of this compound, particularly in industrial settings where large-scale production may occur.

In conclusion, 125452-72-4 (1-hexenoic acid, 6-bromo-, (E)-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and emerging findings on its biological and material properties, positions it as a key molecule for future research and development.